Cas no 2138365-90-7 (1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclopentyl-, 1,1-dimethylethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclopentyl-, 1,1-dimethylethyl ester
• CAS No: 2138365-90-7
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5300970
• Update Time: 2025-05-26

1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclopentyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclopentyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)10-9(13-15-14-10)8-6-4-5-7-8/h8H,4-7H2,1-3H3,(H,13,14,15)
• InChI Key： SCRCONXKENZROV-UHFFFAOYSA-N
• SMILES： N1C(C(OC(C)(C)C)=O)=C(C2CCCC2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclopentyl-, 1,1-dimethylethyl ester

Comprehensive Overview of 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclopentyl-, 1,1-dimethylethyl ester (CAS No. 2138365-90-7)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclopentyl-, 1,1-dimethylethyl ester (CAS No. 2138365-90-7) is a highly specialized triazole derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentyl group and a tert-butyl ester moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in medicinal chemistry. The 1,2,3-triazole core is known for its stability and ability to participate in hydrogen bonding, which enhances binding affinity to biological targets. This specific derivative, with its 4-cyclopentyl substitution, offers improved lipophilicity, a critical factor in optimizing drug-like properties. As the pharmaceutical industry focuses on small molecule therapeutics, compounds like 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclopentyl-, 1,1-dimethylethyl ester are gaining attention for their role in addressing unmet medical needs.

The synthesis of this compound often involves click chemistry methodologies, a topic of high interest in modern organic chemistry. Click chemistry, particularly the Huisgen cycloaddition, is widely used to construct 1,2,3-triazole scaffolds efficiently. This aligns with the growing trend of green chemistry, as researchers seek sustainable and atom-economical routes to complex molecules. The tert-butyl ester group in this compound further enhances its utility as a protecting group, enabling selective transformations in multi-step syntheses.

From an industrial perspective, CAS No. 2138365-90-7 is often explored for its potential in crop protection and agrochemical formulations. The triazole ring is a common motif in fungicides and herbicides, and modifications like the cyclopentyl side chain can improve efficacy and environmental compatibility. With increasing global emphasis on sustainable agriculture, this compound is being studied for its role in next-generation pest control solutions.

Analytical characterization of 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclopentyl-, 1,1-dimethylethyl ester typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for preclinical and industrial applications. Researchers often inquire about its solubility, stability, and storage conditions, which are critical for handling and scalability.

In summary, 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclopentyl-, 1,1-dimethylethyl ester (CAS No. 2138365-90-7) represents a promising candidate in the realms of drug discovery and agrochemical innovation. Its structural features and synthetic accessibility position it as a key player in addressing contemporary challenges in healthcare and agriculture. As scientific advancements continue, this compound is likely to remain a focal point for researchers aiming to develop novel solutions for a sustainable future.